Cas no 6195-70-6 (1-(5-(Hydroxymethyl)-2,5-dihydrofuran-2-yl)pyrimidine-2,4(1h,3H)-dione)

• Product Name: 1-(5-(Hydroxymethyl)-2,5-dihydrofuran-2-yl)pyrimidine-2,4(1h,3H)-dione
• CAS No: 6195-70-6
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 5737544
• PubChem ID: 4162592
• Update Time: 2023-11-10

1-(5-(Hydroxymethyl)-2,5-dihydrofuran-2-yl)pyrimidine-2,4(1h,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1-(5-(hydroxymethyl)-2,5-dihydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione (BI-ITMD-B013)
• 1-(5-(Hydroxymethyl)-2,5-dihydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• 2,4(1H,3H)-Pyrimidinedione, 1-[2,5-dihydro-5-(hydroxymethyl)-2-furanyl]-
• FT-0686760
• STK973392
• Oprea1_303904
• SR-01000013044
• 6195-70-6
• SR-01000013044-1
• 2',3'-Didehydro-2',3'-dideoxy uridine
• 1-[5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidine-2,4(1H,3H)-dione
• 1-(5-(Hydroxymethyl)-2,5-dihydrofuran-2-yl)pyrimidine-2,4(1h,3H)-dione

• Inchi： 1S/C9H10N2O4/c12-5-6-1-2-8(15-6)11-4-3-7(13)10-9(11)14/h1-4,6,8,12H,5H2,(H,10,13,14)
• InChI Key： NZXWQUCGACTHLK-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2C=CC(CO)O2)C=CC(=O)N1

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• pka: 9.32±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues